Cas no 1206158-47-5 (2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride
• CAS No: 1206158-47-5
• CID: 4577205
• PubChem ID: 67251342
• Update Time: 2025-10-29

2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-methyl-4-pyridinyl)ethyl]amine dihydrochloride
• 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride

Introduction to 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride (CAS No. 1206158-47-5)

2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride, also known by its CAS number 1206158-47-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a salt form of 2-(2-methylpyridin-4-yl)ethan-1-amine, which is characterized by its unique chemical structure and pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and therapeutic purposes.

The chemical structure of 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride consists of a 2-methylpyridine ring attached to an ethylamine group, with two hydrochloric acid molecules forming the salt. This structure confers the compound with specific interactions and binding affinities, which are crucial for its biological activities. The presence of the pyridine ring and the amino group provides a framework for potential interactions with various biological targets, including receptors, enzymes, and transporters.

In recent years, 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride has garnered significant attention due to its potential therapeutic applications. Research has shown that this compound exhibits promising activity in several areas, including neuropharmacology and oncology. For instance, studies have demonstrated that it can modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are critical in treating neurological disorders such as depression and anxiety.

Moreover, the compound has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have indicated that 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride has shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use in drug development. Additionally, its low toxicity profile makes it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of efficacy. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 2-(2-methylpyridin-4-yl)ethan-1-amine dihydrochloride (CAS No. 1206158-47-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as neuropharmacology, anti-inflammatory therapy, and oncology. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.